Cas no 645405-18-1 (3(2H)-Pyridazinone, 4-chloro-5-hydroxy-2-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 3(2H)-Pyridazinone, 4-chloro-5-hydroxy-2-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 645405-18-1
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• MDL: MFCD14706900
• CID: 422952
• PubChem ID: 54704159
• Update Time: 2025-05-28

3(2H)-Pyridazinone, 4-chloro-5-hydroxy-2-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-chloro-5-hydroxy-2-(tetrahydro-2H-pyran-2-yl)-
• 4-chloro-5-hydroxy-2-(oxan-2-yl)pyridazin-3-one
• 4-Chloro-5-hydroxy-2-(oxan-2-yl)pyridazin-3(2H)-one
• XZBUPOMTNWZPKD-UHFFFAOYSA-N
• AKOS030539101
• SY224323
• 4-chloro-5-hydroxy-2-(oxan-2-yl)-2,3-dihydropyridazin-3-one
• 4-chloro-5-hydroxy-2-(tetrahydro-pyran-2-yl)-2H-pyridazin-3-one
• 4-Chloro-5-hydroxy-2-(2-tetrahydropyranyl)pyridazin-3(2H)-one
• 645405-18-1
• AC6535
• MFCD14706900
• A918298
• SCHEMBL1365401
• 4-Chloro-5-hydroxy-2-(tetrahydro-2H-pyran-2-yl)pyridazin-3(2H)-one
• DTXSID10716049

• MDL： MFCD14706900
• Inchi： 1S/C9H11ClN2O3/c10-8-6(13)5-11-12(9(8)14)7-3-1-2-4-15-7/h5,7,13H,1-4H2
• InChI Key： XZBUPOMTNWZPKD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C1CCCCO1)O

Computed Properties

• Exact Mass: 230.04593
• Monoisotopic Mass: 230.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 1

Experimental Properties

• PSA: 62.13